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Compound of Interest

Compound Name: 1,2-Diiodobenzene

Cat. No.: B1346971

Essential Safety and Handling Guide for 1,2-
Diiodobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of 1,2-Diiodobenzene (CAS No. 615-42-9). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

1,2-Diiodobenzene is a hazardous chemical that requires careful handling. The primary risks
are:

Skin Irritation: Causes skin irritation upon contact.[1][2][3][4][5][6]

Serious Eye Damage: Poses a risk of serious eye damage or irritation.[2][3][4][5][6]

Respiratory Irritation: May cause irritation to the respiratory system.[1][2][3][4][7]

Combustibility: It is a combustible liquid.[2]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[2]
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In case of exposure, follow the first aid measures outlined in the "Emergency Procedures"
section of this guide.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 1,2-Diiodobenzene to prevent exposure.

PPE Category Specification Rationale

_ Protects against splashes and
] Chemical safety goggles or a )
Eye and Face Protection ) direct contact that can cause
face shield.[6][8][9][10] )
serious eye damage.

Chemical-resistant gloves
(e.g., Nitrile rubber) and a lab Prevents skin irritation and

Skin Protection ) ) ]
coat or protective clothing.[2] absorption.

[3114]61[8][°]

Use in a well-ventilated area. If

ventilation is inadequate, a o )
) Protects against inhalation of
_ _ NIOSH-approved respirator .
Respiratory Protection _ _ _ vapors or mists that can cause
with an organic vapor cartridge ) o
_ respiratory irritation.
or a dust mask (type N95) is

required.[2][6][8][9]

Safe Handling and Storage Protocol

Operational Plan:

e Preparation:
o Ensure a chemical fume hood is operational and available.
o Verify that an eyewash station and safety shower are accessible and unobstructed.[4][8]
o Assemble all necessary PPE before handling the chemical.

e Handling:
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[e]

Conduct all work with 1,2-Diiodobenzene inside a certified chemical fume hood to ensure
adequate ventilation.[2][3][4][6][8][9]

[e]

Avoid all personal contact with the substance, including inhalation of vapors.[2]

o

Do not eat, drink, or smoke in the handling area.[2][3]

[¢]

Keep the container tightly closed when not in use.[2][3][4][6][8][9]

e Storage:

[¢]

Store in a cool, dry, well-ventilated area.[4][6][8][9]

[¢]

Recommended storage temperature is between 2-8°C.[11]

[e]

Store away from incompatible materials such as strong oxidizing agents, strong bases,
and strong acids.[4][6]

[e]

Protect from light.[6][8]

Emergency Procedures

Spill Response:

Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Control: Control personal contact by wearing the prescribed PPE.[2]

Containment: Prevent the spill from entering drains or waterways.[2]

Cleanup:

o For small spills, absorb with a non-combustible material like sand, earth, or vermiculite.[6]

[8]

o Collect the absorbed material and place it into a clean, dry, sealed, and labeled container
for disposal.[2]
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o Wash the spill area with soap and water, and collect the wash water for disposal. Do not
allow it to enter drains.[2]

o Ventilate: Ensure the area is well-ventilated after cleanup.[3][8][9]

First Aid Measures:

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[2][3][6][8]

Remove contaminated clothing. Flush skin with
plenty of soap and water for at least 15 minutes.

Skin Contact ) S )
Seek medical attention if irritation persists.[2][6]

[8]

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[2][6][8]

Do NOT induce vomiting. If the person is
) conscious and alert, rinse their mouth and have
Ingestion

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[6][8]

Disposal Plan

All waste containing 1,2-Diiodobenzene must be treated as hazardous waste.
e Waste Collection:

o Collect all 1,2-Diiodobenzene waste, including contaminated materials and spill cleanup
residues, in a designated, properly labeled, and sealed container.

e Disposal:
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o Dispose of the waste through an authorized hazardous waste collection service in
accordance with local, state, and federal regulations.[2][3]

o Do not dispose of it down the drain.

o If recycling is an option, consult with the manufacturer or a licensed waste management

authority.[2]

Physicochemical Data for Quick Reference
Property Value
Molecular Formula CesHalz
Molecular Weight 329.90 g/mol [11]
Appearance Clear to dark yellow liquid[4][8]
Density 2.524 g/mL at 25 °C[1][11][12]
Boiling Point 152 °C at 15 mmHg[1][4][11][12]
Flash Point 113 °C (235.4 °F) - closed cup[4]
Solubility Slightly miscible with water[1][12]

Safety Workflow Diagram
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Workflow for Handling 1,2-Diiodobenzene

Preparation

Assess Risks & Review SDS

l

Verify Fume Hood & Safety Showers

\ J
Don Appropriate PPE

Proceed to Handling

Handling

Work in Fume Hood

:

Avoid Contact & Inhalation

Emergency Response

Keep Container Closed Exposure Occurs
I

/End of Procedure

Spill Occurs

Storage &lDisposaI

Store in Cool, Dry, Ventilated Area Administer First Aid Follow Spill Protocol

L / Post-Treatment Post-Cleanup

Segregate as Hazardous Waste

l

Dispose via Authorized Service

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,2-Diiodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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